Cas no 1706452-07-4 (2-(6,10-Dithiaspiro[4.5]decan-1-yl)isonicotinic acid)

• Product Name: 2-(6,10-Dithiaspiro[4.5]decan-1-yl)isonicotinic acid
• CAS No: 1706452-07-4
• MF: C₁₄H₁₇NO₂S₂
• MW: 295.420281171799
• CID: 5740087
• PubChem ID: 102568092
• Update Time: 2025-07-21

2-(6,10-Dithiaspiro[4.5]decan-1-yl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6,10-Dithia-spiro[4.5]dec-1-yl)-isonicotinic acid
• 2-(6,10-Dithiaspiro[4.5]decan-1-yl)isonicotinicacid
• 2-(6,10-Dithiaspiro[4.5]decan-1-yl)isonicotinic acid
• 1706452-07-4
• 4-Pyridinecarboxylic acid, 2-(6,10-dithiaspiro[4.5]dec-1-yl)-

• Inchi： 1S/C14H17NO2S2/c16-13(17)10-4-6-15-12(9-10)11-3-1-5-14(11)18-7-2-8-19-14/h4,6,9,11H,1-3,5,7-8H2,(H,16,17)
• InChI Key： UIQDINZCNOLIRN-UHFFFAOYSA-N
• SMILES： C1(C2C3(SCCCS3)CCC2)=NC=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 295.07007113g/mol
• Monoisotopic Mass: 295.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 580.9±50.0 °C(Predicted)
• pka: 1.95±0.10(Predicted)

Additional information on 2-(6,10-Dithiaspiro[4.5]decan-1-yl)isonicotinic acid

Research Briefing on 2-(6,10-Dithiaspiro[4.5]decan-1-yl)isonicotinic acid (CAS: 1706452-07-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of 2-(6,10-Dithiaspiro[4.5]decan-1-yl)isonicotinic acid (CAS: 1706452-07-4) as a promising scaffold for drug discovery. This compound, characterized by its unique spirocyclic dithioacetal structure, has garnered attention for its potential applications in targeting protein-protein interactions (PPIs) and modulating enzymatic activity. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 2-(6,10-Dithiaspiro[4.5]decan-1-yl)isonicotinic acid involves a multi-step process that leverages the reactivity of isonicotinic acid derivatives with spirocyclic dithioacetal precursors. Recent studies have optimized the yield and purity of this compound, enabling its use in high-throughput screening assays. The spirocyclic core of the molecule is particularly noteworthy, as it imparts conformational rigidity, which is advantageous for binding to challenging targets such as PPIs.

In terms of biological activity, preliminary studies have demonstrated that 2-(6,10-Dithiaspiro[4.5]decan-1-yl)isonicotinic acid exhibits inhibitory effects against a range of enzymes, including kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound acts as a selective inhibitor of the kinase domain of EGFR (epidermal growth factor receptor), a key target in oncology. The study utilized X-ray crystallography to elucidate the binding mode, revealing that the spirocyclic moiety occupies a hydrophobic pocket adjacent to the ATP-binding site.

Beyond its kinase inhibitory properties, this compound has also shown promise in modulating immune responses. A recent preprint on bioRxiv highlighted its ability to disrupt the interaction between PD-1 and PD-L1, a critical immune checkpoint pathway. The researchers employed surface plasmon resonance (SPR) and cellular assays to validate the compound's efficacy, suggesting its potential as a lead for developing novel immunotherapies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-(6,10-Dithiaspiro[4.5]decan-1-yl)isonicotinic acid. Its relatively low solubility and metabolic stability in vivo necessitate further structural modifications. Current efforts are focused on derivatizing the isonicotinic acid moiety to enhance bioavailability while retaining the spirocyclic core's beneficial properties.

In conclusion, 2-(6,10-Dithiaspiro[4.5]decan-1-yl)isonicotinic acid represents a versatile scaffold with significant potential in drug discovery. Its unique structural features enable interactions with diverse biological targets, making it a valuable tool for probing complex biological pathways. Future research should prioritize the optimization of its physicochemical properties and the exploration of its therapeutic applications in oncology and immunology.